Cas no 62895-27-6 (Phenanthridinium, 3,8-bis(dimethylamino)-5-ethyl-6-phenyl-, bromide)

• Product Name: Phenanthridinium, 3,8-bis(dimethylamino)-5-ethyl-6-phenyl-, bromide
• CAS No: 62895-27-6
• MF: C₂₅H₂₈BrN₃
• MW: 450.413925170898
• CID: 390477
• PubChem ID: 148980
• Update Time: 2025-04-19

Phenanthridinium, 3,8-bis(dimethylamino)-5-ethyl-6-phenyl-, bromide Chemical and Physical Properties

Names and Identifiers

• Phenanthridinium, 3,8-bis(dimethylamino)-5-ethyl-6-phenyl-, bromide
• 5-ethyl-3-N,3-N,8-N,8-N-tetramethyl-6-phenylphenanthridin-5-ium-3,8-diamine,bromide
• 62895-27-6
• DTXSID20978656
• 3,8-Bis(dimethylamino)-5-ethyl-6-phenylphenanthridinium bromide
• Tetramethyl ethidium bromide
• Phenanthridinium, 5-ethyl-6-phenyl-3,8-bis(dimethylamino)-, bromide
• 3,8-BIS(DIMETHYLAMINO)-5-ETHYL-6-PHENYLPHENANTHRIDIN-5-IUM BROMIDE
• Ethidium bromide, tetramethyl-
• 5-Ethyl-6-phenyl-3,8-bis(dimethylamino)phenanthridinium bromide
• Tetramethylethidium bromide

• Inchi： 1S/C25H28N3.BrH/c1-6-28-24-17-20(27(4)5)13-15-22(24)21-14-12-19(26(2)3)16-23(21)25(28)18-10-8-7-9-11-18;/h7-17H,6H2,1-5H3;1H/q+1;/p-1
• InChI Key： IQVILENPVHFOIG-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(CC)C(C2C=CC=CC=2)=C2C=C(C=CC2=C2C=CC(=CC=12)N(C)C)N(C)C

Computed Properties

• Exact Mass: 449.14666g/mol
• Monoisotopic Mass: 449.14666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 10.4Ų